Cas no 142329-24-6 (5,6-difluorobenzothiophene-2-carboxylic acid)

• Product Name: 5,6-difluorobenzothiophene-2-carboxylic acid
• CAS No: 142329-24-6
• MF: C₉H₄F₂O₂S
• MW: 214.188668251038
• CID: 1311028
• Update Time: 2024-08-18

5,6-difluorobenzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,6-difluorobenzothiophene-2-carboxylic acid
• 5,6-difluoro-1-benzothiophene-2-carboxylic acid
• LogP
• Benzo[b]thiophene-2-carboxylic acid, 5,6-difluoro-
• 5,6-difluorobenzo[b]thiophene-2-carboxylic acid

• Inchi： 1S/C9H4F2O2S/c10-5-1-4-2-8(9(12)13)14-7(4)3-6(5)11/h1-3H,(H,12,13)
• InChI Key： DJOXIHKJIFWICI-UHFFFAOYSA-N
• SMILES： C12=CC(F)=C(F)C=C1C=C(C(O)=O)S2

Computed Properties

• Exact Mass: 213.99002

Experimental Properties

• Density: 1.598±0.06 g/cm3(Predicted)
• Boiling Point: 384.8±37.0 °C(Predicted)
• PSA: 37.3
• pka: 3.25±0.30(Predicted)